Tungsten monocarbide

• CAS No.: 11130-73-7
• Molecular Formula: WC; CW
• Molecular Weight: 195.9 g/mol
• IUPAC Name: methanidylidynetungsten
• InChI: InChI=1S/C.W/q-1
• InChI Key: UONOETXJSWQNOL-UHFFFAOYSA-N
• SMILES: [C-]#[W]
• boiling_point: 10832 °F at 760 mm Hg (NTP, 1992); 6000 °C; 10832°F
• Color/Form: Gray hexagonal crystals; Gray powde
• density: 15.6 at 64 °F (NTP, 1992); 15.6; 15.6 g/cm³; 15.6 at 64°F
• melting_point: 4946 to 5126 °F (NTP, 1992); 2,785 °C; 2780 °C; 4946-5126°F
• Other CAS No.: 12070-12-1; 11130-73-7
• physical_description: Tungsten carbide is a gray powder. (NTP, 1992); GREY-TO-BLACK POWDER.; A mixture of tungsten carbide, cobalt, and sometimes other metals & metal oxides or carbides.
• solubility: less than 1 mg/mL at 64° F (NTP, 1992); Insol in water; sol in nitric acid/hydrogen fluoride; Sol in aqua regia; Solubility in water: none
• Synonyms: tungsten carbide; tungsten carbide (W2C); tungsten carbide (WC)
• vapor_pressure: 4 mmHg

Description

Tungsten monocarbide (WC) is a refractory ceramic material renowned for its exceptional hardness (~22–30 GPa), high melting point (2,870°C), and chemical inertness . It crystallizes in a hexagonal structure (space group P6m2), contributing to its remarkable mechanical stability and resistance to deformation under stress . WC exhibits catalytic properties akin to platinum, making it a cost-effective alternative in hydrogen evolution reactions and biomass upgrading . Its primary industrial applications include cutting tools, wear-resistant coatings, and cemented carbides (e.g., WC-Co composites), where it enhances durability in machining and mining operations .

Synthesis methods for WC vary, with self-propagating high-temperature synthesis (SHS) achieving 99% purity after acidic leaching . However, phase-pure WC remains challenging to produce due to the metastability of intermediate phases like dithis compound (W₂C) during carburization .

Chemical Reactions Analysis

Exothermic Reduction-Carburization

Tungstate ores (e.g., scheelite CaWO₄, ferberite FeWO₄) react with calcium carbide (CaC₂) and metallic aluminum in a self-sustaining exothermic process:

$$\text{CaWO}_4+\text{FeWO}_4+\text{CaC}_2+\text{Al}\rightarrow \text{WC}+\text{CaO}+\text{Al}_2\text{O}_3+\text{Fe}$$

Conditions :

• Temperature: ≥ 4450°F (2454°C)

• Reactant ratios:

  • 0.2–0.4 lb CaC₂ per lb W

  • 0.35–1.6 lb Al per lb W

  • ≤3.5 lb FeO per lb W

Hydrogen Reduction and Carburization

Tungstic acid (H₂WO₄) is reduced to tungsten metal, followed by carburization:

$$\text{H}_2\text{WO}_4+3\text{H}_2\rightarrow \text{W}+4\text{H}_2\text{O}\quad (\text{750 C})$$$$\text{W}+\text{C}\rightarrow \text{WC}\quad (\text{1400 C})$$

This method yields fine powders (~1 µm grain size) .

Decomposition Reactions

WC decomposes under specific conditions:

Thermal Decomposition

At high temperatures (>1520 K), WC disproportionates:

$$2\text{WC}\rightarrow \text{W}_2\text{C}+\text{C}$$

Kinetics : Enhanced by electric discharge in gas pores during sintering .

Catalytic Reactions

WC exhibits platinum-like catalytic behavior in redox and fuel cell reactions:

Methanol Oxidation

WC promotes methanol decomposition via O–H bond scission:

$$\text{CH}_3\text{OH}\rightarrow \text{CH}_3\text{O}^*\rightarrow \text{CO}^*+3\text{H}^++3e^-$$

Performance :

• Onset potential: ~0.5 V (vs. NHE), lower than Pt (0.7 V)

• CO tolerance: Weak CO adsorption due to low desorption energy (~100°C lower than Pt)

Hydrogen Evolution Reaction (HER)

Sub-monolayer Pt on WC enhances HER activity:

$$2\text{H}^++2e^-\rightarrow \text{H}_2\quad (\text{Overpotential 387 mV at 4 A cm })$$

Stability : Retains activity for >6 days in acidic media .

Surface Reactions with Hydrogen

WC clusters dissociate H₂ and interact with tungsten oxides:

$$\text{H}_2+(\text{WC})_n\rightarrow 2\text{H}^*\quad (\text{Dissociation barrier 0 5 eV})$$$$(\text{WC})_9+\text{WO}_3\rightarrow \text{H}_x\text{WO}_3\quad (\text{Hydrogen tungsten bronze formation})$$

Diffusion : H atoms exhibit low mobility on WC surfaces (barrier: ~1.0 eV) .

Comparative Reaction Data

Reaction Type	Conditions	Byproducts/Products	Reference
Exothermic synthesis	2454°C, CaC₂/Al/FeO	CaO, Al₂O₃, Fe
Electrolytic synthesis	1050°C, Na₂WO₄/C	Na₂O, O₂
Methanol oxidation	0.65 V (vs. NHE), H₂SO₄	CO, H⁺
HER (Pt/WC)	0.5 M H₂SO₄, 25°C	H₂

Key Research Findings

• Phase Stability : WC resists oxidation up to ~0.8 V (vs. NHE), outperforming W₂C (~0.4 V) .

• Synergistic Effects : Pt/WC surfaces suppress methane formation during methanol decomposition by favoring C–H over C–O scission .

• Thermodynamics : Standard entropy of WC at 298 K is 75.80 J/K·mol, rising to 159.8 J/K·mol at 1000 K .

Comparison with Similar Compounds

Structural and Mechanical Properties

W₂C, a semicarbide phase, shares a hexagonal crystal system with WC but differs stoichiometrically (C:W ratio of 1:2 vs. 1:1). While WC exhibits superior microhardness (~2,200–2,400 HV), W₂C has lower hardness (~1,500–1,800 HV) . This reduction arises from weaker carbon bonding in the W₂C lattice, which also reduces wear resistance compared to WC .

Molybdenum Monocarbide (MoC) and WC-MoC Solid Solutions

Thermal Stability Enhancements

Molybdenum monocarbide (MoC) decomposes at ~1,200°C, but forming solid solutions with WC significantly improves stability. Adding 10 mol% WC raises MoC’s decomposition temperature to ~1,400°C, while 20 mol% WC extends it to ~1,600°C . This synergy stems from WC’s stronger carbon bonds stabilizing the MoC lattice.

Other Related Carbides

Titanium Carbide (TiC) and Vanadium Carbide (VC)

TiC has lower density (4.93 g/cm³ vs. WC’s 15.6 g/cm³) but inferior hardness (~2,000 HV). VC is often added to WC-Co composites to inhibit grain growth, enhancing toughness .

Data Tables

Table 1: Comparative Properties of WC, W₂C, and MoC

Property	WC	W₂C	MoC
Crystal Structure	Hexagonal (P6m2)	Hexagonal	Cubic
Microhardness (HV)	2,200–2,400	1,500–1,800	1,300–1,500
Melting Point (°C)	2,870	2,780	2,690
Decomposition Temperature	Stable to 2,800°C	Metastable above 1,400°C	1,200°C (pure MoC)
Key Applications	Cutting tools, catalysts	Wear-resistant coatings	High-temperature alloys

Q & A

Q. What experimental methods are critical for synthesizing phase-pure tungsten monocarbide (WC)?

Phase-pure WC synthesis requires precise control of carburization parameters. A common approach involves reducing tungsten precursors (e.g., WO₃) in a CH₄/H₂ gas mixture at 650–800°C, monitored via mass spectrometry to track CO/CO₂ byproducts . Deviations in carbon stoichiometry or temperature can lead to mixed phases (e.g., W₂C or graphite). Hexagonal α-WC (a = 0.2906 nm, c = 0.2839 nm) is stabilized below 2525°C, while cubic β-WC forms at higher temperatures . Researchers should use XRD and electron microscopy to verify phase purity and microstructure .

Q. How can microstructural variations in WC impact mechanical properties, and what characterization techniques are essential?

WC’s hardness (92–94 HRA) and wear resistance depend on grain size (2–5 µm) and phase composition. Alloying with molybdenum (5–20 wt.%) alters the melt temperature and promotes complex carbide formation (e.g., Mo-WC), reducing WC content and creating cellular microstructures . Nanoindentation and wear testing under controlled loads (e.g., ASTM G133) are recommended to quantify microhardness and abrasion resistance. SEM/EDS should map phase distribution, especially in alloys with multiple carbides .

Q. What safety protocols are necessary when handling this compound in laboratory settings?

WC is toxic upon inhalation, requiring use of fume hoods and PPE (gloves, respirators). Material Safety Data Sheets (MSDS) classify it under Hazard Symbol T (toxic) with Risk Phrase R23 . Storage should avoid contact with oxidizing agents, and waste disposal must follow local regulations for heavy metals.

Advanced Research Questions

Q. How do synthesis parameters influence WC’s catalytic performance in hydrogenation or electrochemical reactions?

WC’s catalytic activity depends on phase composition and support interactions. For hydrogenation (e.g., butyraldehyde to 1-butanol), silica-supported WC catalysts show higher activity due to W₂C phase stabilization and enhanced surface area . In electrochemistry, hexagonal α-WC exhibits Pt-like methanol oxidation behavior, with cyclic voltammetry (0.1–1.5 V vs. RHE) revealing stability across pH 0–14 . Key parameters include carburization temperature (≥700°C for phase purity) and post-synthesis acid leaching to remove unreacted metals .

Q. How can conflicting data on WC’s thermal stability be resolved in alloy systems?

Discrepancies arise from varying Mo/WC ratios and carbon content. For example, adding 10 mol% WC to MoC raises its decomposition temperature from 1400°C to 1600°C, while 20 mol% WC extends stability further . Researchers should employ thermogravimetric analysis (TGA) under inert atmospheres and pair results with phase diagrams (e.g., Mo-WC systems) to identify metastable regions. Contradictions in carbon-deficient systems may require neutron diffraction to resolve interstitial carbon occupancy .

Q. What methodologies optimize WC recycling from industrial scrap while retaining material integrity?

Hydrometallurgical recycling involves selective leaching of cobalt binders (e.g., using H₂SO₄/H₂O₂) to recover WC powder. Key factors include acid concentration (2–4 M H₂SO₄), temperature (60–80°C), and oxidant ratios to prevent WC dissolution . Post-leaching, WC purity is assessed via ICP-OES for residual Co, and particle size distribution (laser diffraction) ensures suitability for reuse in cemented carbides .

Q. How does the choice of support material affect WC’s catalytic activity in biomass upgrading?

Silica supports inhibit sintering during carburization, preserving surface area (>50 m²/g) and stabilizing active W₂C phases. Contrastingly, carbon supports may introduce graphitic layers that block active sites. Researchers should compare turnover frequencies (TOF) for reactions like lignin depolymerization, using BET surface area analysis and XPS to correlate activity with W/C surface ratios .

Methodological Guidance for Data Analysis

Q. What statistical approaches address variability in WC mechanical testing data?

Use ANOVA to compare microhardness datasets across synthesis batches, controlling for variables like sintering time and pressure. For wear resistance, Weibull analysis models failure probability under stress, while SEM fractography identifies crack propagation modes (transgranular vs. intergranular) .

Q. How should researchers design experiments to investigate WC’s electrochemical stability in acidic environments?

Employ a three-electrode cell with WC working electrode, Pt counter electrode, and Ag/AgCl reference. Linear sweep voltammetry (1 mV/s scan rate) in 0.5 M H₂SO₄ quantifies corrosion currents. Post-test characterization via Raman spectroscopy detects surface oxides (e.g., WO₃), which degrade performance .

Tables of Key Data

Property	Value/Technique	Reference
α-WC lattice parameters	a = 0.2906 nm, c = 0.2839 nm
Decomposition temperature	2525–2755°C (β-WC stability)
Catalytic TOF (hydrogenation)	0.8–1.2 s⁻¹ (silica-supported WC)
Electrochemical stability	0.1–1.5 V (vs. RHE) in pH 0–14